![molecular formula C14H23NO B4881707 4-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]morpholine](/img/structure/B4881707.png)
4-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]morpholine
Overview
Description
4-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]morpholine, also known as ICM-7555, is a synthetic compound that belongs to the class of morpholine derivatives. It has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. The purpose of
Mechanism of Action
The mechanism of action of 4-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]morpholine involves its interaction with various molecular targets, including enzymes, ion channels, and neurotransmitter receptors. Inhibition of acetylcholinesterase and butyrylcholinesterase by this compound leads to an increase in the concentration of acetylcholine in the brain, which can improve cognitive function in patients with Alzheimer's disease. Modulation of TRPV1 and TRPA1 ion channels by this compound can reduce pain perception by blocking the influx of calcium ions into sensory neurons. Modulation of dopamine and serotonin receptors by this compound can improve mood and behavior in patients with psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound can inhibit the activity of acetylcholinesterase and butyrylcholinesterase, modulate the activity of TRPV1 and TRPA1 ion channels, and interact with dopamine and serotonin receptors. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease, reduce pain perception in animal models of neuropathic pain, and modulate mood and behavior in animal models of depression and anxiety.
Advantages and Limitations for Lab Experiments
4-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]morpholine has several advantages for lab experiments, including its high potency, selectivity, and stability. It can be easily synthesized and purified, and its effects can be easily measured using various biochemical and physiological assays. However, this compound also has some limitations for lab experiments, including its potential toxicity, limited solubility, and lack of specificity for certain molecular targets. Therefore, careful consideration should be given to the dosage and administration route of this compound in lab experiments, and appropriate controls should be used to ensure the validity and reproducibility of the results.
Future Directions
There are several future directions for the research on 4-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]morpholine. Firstly, more studies are needed to elucidate the molecular targets and signaling pathways involved in the mechanism of action of this compound. Secondly, more studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo, including its absorption, distribution, metabolism, and excretion. Thirdly, more studies are needed to evaluate the potential therapeutic applications of this compound in various diseases, including Alzheimer's disease, neuropathic pain, and psychiatric disorders. Finally, more studies are needed to develop more potent and selective analogs of this compound with improved pharmacological properties.
Scientific Research Applications
4-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]morpholine has been widely used in scientific research for its potential applications in various fields. In medicinal chemistry, this compound has been studied for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. In pharmacology, this compound has been investigated for its potential as a novel analgesic agent, as it can modulate the activity of certain ion channels, such as TRPV1 and TRPA1, which are involved in pain perception. In neuroscience, this compound has been studied for its ability to modulate the release of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
properties
IUPAC Name |
4-[(4-prop-1-en-2-ylcyclohexen-1-yl)methyl]morpholine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO/c1-12(2)14-5-3-13(4-6-14)11-15-7-9-16-10-8-15/h3,14H,1,4-11H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKTHUGNSRDBLRF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C1CCC(=CC1)CN2CCOCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.